Cas no 1131594-09-6 (Ethyl 3-bromo-4-(dimethylamino)benzoate)

• Product Name: Ethyl 3-bromo-4-(dimethylamino)benzoate
• CAS No: 1131594-09-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 1030494
• PubChem ID: 14952460
• Update Time: 2025-11-02

Ethyl 3-bromo-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(dimethylamino)benzoate
• Ethyl3-bromo-4-(dimethylamino)benzoate
• DB-370308
• 1131594-09-6
• DTXSID50565977
• AKOS015843463

• Inchi： 1S/C11H14BrNO2/c1-4-15-11(14)8-5-6-10(13(2)3)9(12)7-8/h5-7H,4H2,1-3H3
• InChI Key： PKJFSSDHLORWIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1N(C)C

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-bromo-4-(dimethylamino)benzoate

Ethyl 3-bromo-4-(dimethylamino)benzoate (CAS 1131594-09-6): A Versatile Chemical Intermediate for Pharmaceutical and Material Applications

Ethyl 3-bromo-4-(dimethylamino)benzoate (CAS 1131594-09-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and broad utility in pharmaceutical synthesis and advanced material development. This bromo-substituted benzoate derivative serves as a crucial building block in organic chemistry, particularly in the construction of complex molecular architectures.

The compound's molecular structure combines several functional groups that contribute to its reactivity and application potential. The presence of both bromo and dimethylamino substituents on the aromatic ring, along with the ethyl ester functionality, makes this compound particularly valuable for various coupling reactions and as a precursor in medicinal chemistry. Recent trends in chemical research indicate growing interest in such multifunctional intermediates that can streamline synthetic pathways in drug discovery programs.

From a synthetic chemistry perspective, Ethyl 3-bromo-4-(dimethylamino)benzoate offers several advantages. The bromine atom serves as an excellent leaving group for transition metal-catalyzed cross-coupling reactions, while the dimethylamino group can participate in hydrogen bonding interactions or serve as a directing group in various transformations. These properties align well with current industry demands for efficient synthetic building blocks that can reduce step counts in complex molecule synthesis.

In pharmaceutical applications, this compound has shown promise as an intermediate in the synthesis of various biologically active molecules. Researchers have utilized CAS 1131594-09-6 in the development of potential therapeutic agents targeting neurological disorders and inflammatory conditions. The compound's structural features allow for easy modification, making it attractive for structure-activity relationship (SAR) studies in drug discovery projects.

The material science field has also benefited from derivatives of Ethyl 3-bromo-4-(dimethylamino)benzoate. Its incorporation into polymer backbones or as a side-chain modifier has been explored to create materials with specific electronic or optical properties. These applications align with current research trends in functional materials for organic electronics and sensor technologies.

From a commercial availability standpoint, Ethyl 3-bromo-4-(dimethylamino)benzoate is typically supplied as a high-purity crystalline solid with excellent shelf stability when stored under appropriate conditions. The compound's stability and well-characterized properties make it a reliable choice for both research-scale and process chemistry applications.

Recent advancements in synthetic methodology have further enhanced the utility of CAS 1131594-09-6. Modern catalytic systems, including palladium and copper-based catalysts, have demonstrated excellent compatibility with this substrate, enabling efficient construction of complex molecular frameworks. These developments address common search queries from synthetic chemists regarding optimized coupling conditions for bromoarene derivatives.

Quality control of Ethyl 3-bromo-4-(dimethylamino)benzoate typically involves comprehensive analytical characterization using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These quality assurance measures ensure batch-to-batch consistency, which is particularly important for pharmaceutical applications where purity requirements are stringent.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with 3-bromo-4-(dimethylamino)benzoate derivatives, in line with general chemical safety best practices.

The market for specialized intermediates like Ethyl 3-bromo-4-(dimethylamino)benzoate has shown steady growth, driven by increasing demand from both pharmaceutical and material science sectors. Custom synthesis services and scale-up capabilities for this compound have become more widely available, responding to industry needs for reliable supplies of high-quality building blocks.

Future research directions involving CAS 1131594-09-6 may explore its potential in emerging areas such as metal-organic frameworks (MOFs) or as a precursor for novel catalysts. The compound's versatile reactivity profile positions it well for innovative applications that align with current trends in sustainable chemistry and green synthesis methodologies.

In summary, Ethyl 3-bromo-4-(dimethylamino)benzoate represents a valuable chemical tool with diverse applications across multiple scientific disciplines. Its combination of stability, reactivity, and functional group diversity makes it particularly useful for researchers developing new therapeutic agents or advanced functional materials. As synthetic methodologies continue to evolve, the utility of this multipurpose intermediate is likely to expand further, addressing complex challenges in modern chemical research and development.